Cas no 139-29-7 (Benzamide,4-nitro-N-(3-nitrophenyl)-)

Benzamide,4-nitro-N-(3-nitrophenyl)- structure
139-29-7 structure
Product Name:Benzamide,4-nitro-N-(3-nitrophenyl)-
CAS No:139-29-7
MF:C13H9N3O5
MW:287.227662801743
CID:182554
PubChem ID:67315
Update Time:2025-04-19

Benzamide,4-nitro-N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-nitro-N-(3-nitrophenyl)-
    • 3',4-dinitrobenzanilide
    • 4-Nitro-N-(3-nitrophenyl)benzamide
    • 139-29-7
    • Oprea1_438111
    • EINECS 205-357-8
    • Oprea1_125661
    • AKOS001483341
    • SCHEMBL8710919
    • 4-Nitro-N-(3-nitro-phenyl)-benzamide
    • NS00024501
    • Benzamide, 4-nitro-N-(3-nitrophenyl)-
    • DTXSID8059685
    • Inchi: 1S/C13H9N3O5/c17-13(9-4-6-11(7-5-9)15(18)19)14-10-2-1-3-12(8-10)16(20)21/h1-8H,(H,14,17)
    • InChI Key: LZBOEAUDEFYCDQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 287.05427
  • Monoisotopic Mass: 287.05422
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.4
  • Topological Polar Surface Area: 121

Experimental Properties

  • Density: 1.496
  • Boiling Point: 399.5°Cat760mmHg
  • Flash Point: 195.4°C
  • Refractive Index: 1.696
  • PSA: 115.38

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